4,6-Cholestadien-3beta-ol
4,6-Cholestadien-3beta-ol
Cholesta-4,6-dien-3beta-ol is a cholestanoid.
Brand Name:
Vulcanchem
CAS No.:
14214-69-8
VCID:
VC20866498
InChI:
InChI=1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9-10,17-19,21-25,28H,6-8,11-16H2,1-5H3/t19-,21+,22+,23-,24+,25+,26+,27-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2C=CC4=CC(CCC34C)O)C
Molecular Formula:
C₂₇H₄₄O
Molecular Weight:
384.6 g/mol
4,6-Cholestadien-3beta-ol
CAS No.: 14214-69-8
Cat. No.: VC20866498
Molecular Formula: C₂₇H₄₄O
Molecular Weight: 384.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cholesta-4,6-dien-3beta-ol is a cholestanoid. |
|---|---|
| CAS No. | 14214-69-8 |
| Molecular Formula | C₂₇H₄₄O |
| Molecular Weight | 384.6 g/mol |
| IUPAC Name | (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol |
| Standard InChI | InChI=1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9-10,17-19,21-25,28H,6-8,11-16H2,1-5H3/t19-,21+,22+,23-,24+,25+,26+,27-/m1/s1 |
| Standard InChI Key | KIULDMFHZZHYKZ-DPAQBDIFSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C=CC4=C[C@H](CC[C@]34C)O)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2C=CC4=CC(CCC34C)O)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2C=CC4=CC(CCC34C)O)C |
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